Cas no 1621910-10-8 (tert-butyl 4-(5-bromo-1H-pyrazol-1-yl)piperidine-1-carboxylate)

Tert-butyl 4-(5-bromo-1H-pyrazol-1-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a piperidine core functionalized with a Boc-protected amine and a 5-bromopyrazole moiety, enabling further derivatization via cross-coupling or nucleophilic substitution reactions. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. The bromine atom serves as a reactive handle for Suzuki, Sonogashira, or Buchwald-Hartwig couplings, making it valuable for constructing complex heterocyclic scaffolds. This compound is characterized by high purity and consistent performance, ensuring reliability in multi-step synthetic routes. Its utility in medicinal chemistry is underscored by its role in generating bioactive molecules targeting diverse therapeutic areas.
tert-butyl 4-(5-bromo-1H-pyrazol-1-yl)piperidine-1-carboxylate structure
1621910-10-8 structure
Product Name:tert-butyl 4-(5-bromo-1H-pyrazol-1-yl)piperidine-1-carboxylate
CAS No:1621910-10-8
MF:C13H20BrN3O2
MW:330.220802307129
MDL:MFCD33549023
CID:5151796
PubChem ID:90340998
Update Time:2026-03-03

tert-butyl 4-(5-bromo-1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-(5-bromo-1-pyrazolyl)piperidine
    • tert-butyl 4-(5-bromo-1H-pyrazol-1-yl)piperidine-1-carboxylate
    • MDL: MFCD33549023
    • Inchi: 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)16-8-5-10(6-9-16)17-11(14)4-7-15-17/h4,7,10H,5-6,8-9H2,1-3H3
    • InChI Key: ORPJARXRVYEZJQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=NN1C1CCN(C(=O)OC(C)(C)C)CC1

tert-butyl 4-(5-bromo-1H-pyrazol-1-yl)piperidine-1-carboxylate Pricemore >>

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